Cas no 1601223-08-8 (1-amino-4-ethylhexan-3-one)

• Product Name: 1-amino-4-ethylhexan-3-one
• CAS No: 1601223-08-8
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6045575
• PubChem ID: 116550821
• Update Time: 2025-07-01

1-amino-4-ethylhexan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-ethylhexan-3-one
• EN300-1849623
• 1601223-08-8

• Inchi： 1S/C8H17NO/c1-3-7(4-2)8(10)5-6-9/h7H,3-6,9H2,1-2H3
• InChI Key： SCJCLBJTEBOCIA-UHFFFAOYSA-N
• SMILES： O=C(CCN)C(CC)CC

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-amino-4-ethylhexan-3-one

1-Amino-4-Ethylhexan-3-One (CAS No. 1601223-08-8): A Comprehensive Overview

1-Amino-4-ethylhexan-3-one (CAS No. 1601223-08-8) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its amino and keto functional groups, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 1-amino-4-ethylhexan-3-one is C₉H₁₉NO, and its molecular weight is approximately 157.25 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of around 250°C. Its solubility in water is limited, but it is readily soluble in organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of pharmaceutical research, 1-amino-4-ethylhexan-3-one has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its interactions with various receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 1-amino-4-ethylhexan-3-one exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its pharmaceutical applications, 1-amino-4-ethylhexan-3-one has also been investigated for its use in materials science. Researchers at the University of California, Berkeley, have demonstrated that this compound can be used as a building block for the synthesis of advanced polymers with enhanced mechanical properties. These polymers have potential applications in areas such as biodegradable plastics and high-performance composites.

The synthesis of 1-amino-4-ethylhexan-3-one typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 4-ethylhexanal with an appropriate amine followed by oxidation to form the keto group. This process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of safety and handling, while 1-amino-4-ethylhexan-3-one is not classified as a hazardous material, it should be handled with standard laboratory precautions to avoid skin contact and inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound.

The environmental impact of 1-amino-4-ethylhexan-3-one is another important consideration. Studies have shown that it has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, proper waste disposal protocols should be followed to minimize any potential environmental impact.

In conclusion, 1-amino-4-ethylhexan-3-one (CAS No. 1601223-08-8) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic applications, it is likely that this compound will play an increasingly important role in various scientific fields.